Cas no 1784299-51-9 (3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid
• CAS No: 1784299-51-9
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5906889
• PubChem ID: 82623821
• Update Time: 2025-05-23

3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid
• EN300-1923733
• 1784299-51-9

• Inchi： 1S/C9H10BrNO3/c10-5-1-2-8(12)6(3-5)7(4-11)9(13)14/h1-3,7,12H,4,11H2,(H,13,14)
• InChI Key： VTKYQNGGBAYEJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(=O)O)CN)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid

3-Amino-2-(5-Bromo-2-Hydroxyphenyl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(5-Bromo-2-Hydroxyphenyl)Propanoic Acid (CAS No. 1784299-51-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. In this article, we delve into the properties, synthesis, and recent research findings related to this compound.

The molecular structure of 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid is characterized by a propanoic acid backbone with an amino group at the third position and a substituted phenyl group at the second position. The phenyl ring is further substituted with a bromine atom at the 5-position and a hydroxyl group at the 2-position. This arrangement imparts the compound with unique electronic and steric properties, making it a versatile molecule for various chemical transformations.

Recent studies have explored the synthesis of 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid using innovative methodologies. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is crucial for applications in pharmaceuticals where stereochemistry plays a pivotal role. Additionally, green chemistry approaches have been adopted to minimize environmental impact during the synthesis process.

The biological activity of this compound has been extensively studied. It has shown potential as a precursor for drug molecules targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl and amino groups in its structure facilitate interactions with biological systems, making it a promising candidate for further pharmacological investigations.

In terms of material science applications, 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid has been utilized in the development of novel polymers and hybrid materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in sensors, drug delivery systems, and advanced composites.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns, aiding in the design of more efficient synthetic routes and applications.

The regulatory status of 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid is currently under evaluation for potential therapeutic uses. Regulatory agencies are closely monitoring its safety profile and efficacy in preclinical models before considering its progression to clinical trials.

In conclusion, 3-amino-2-(5-bromo-2-hydroxyphenyl)propanoic acid (CAS No. 1784299-51-9) stands as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key player in future innovations within chemistry and medicine.